Cas no 2171715-85-6 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid
• CAS No: 2171715-85-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6378649
• PubChem ID: 165581374
• Update Time: 2025-10-28

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid
• 2171715-85-6
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclohexyl]-N-methylformamido}butanoic acid
• EN300-1527930

• Inchi： 1S/C28H34N2O5/c1-4-23(25(31)32)30(3)26(33)28(2)16-10-9-15-24(28)29-27(34)35-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22-24H,4,9-10,15-17H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： CUZOGPNTIJGZKA-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C(C(=O)O)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid

Comprehensive Guide to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid (CAS No. 2171715-85-6)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid (CAS No. 2171715-85-6) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methylcyclohexyl backbone, makes it highly valuable for constructing complex peptides with specific steric and electronic properties.

The growing demand for peptide-based therapeutics has increased interest in advanced building blocks like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid. Researchers frequently search for "Fmoc-protected amino acids for peptide synthesis", "CAS 2171715-85-6 applications", and "custom peptide building blocks" to identify high-quality reagents. This compound's compatibility with automated peptide synthesizers and its role in developing targeted drug delivery systems further enhance its relevance in modern pharmaceutical development.

From a chemical perspective, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid demonstrates excellent stability under standard SPPS conditions while allowing selective deprotection when needed. The methylcyclohexyl moiety introduces conformational constraints that can significantly influence the biological activity of resulting peptides. Many researchers investigating "constrained amino acid analogs" or "peptide backbone modifications" find this compound particularly useful for their work.

The synthesis and application of CAS 2171715-85-6 align with several current trends in medicinal chemistry, including the development of peptide-based vaccines and GPCR-targeting drugs. Its structural features make it valuable for creating metabolically stable peptide mimics, addressing common challenges in peptide drug development such as rapid in vivo degradation. The compound's purity and characterization data (typically provided by HPLC and mass spectrometry) are critical quality parameters that researchers evaluate when searching for "high-purity Fmoc amino acid derivatives".

In the pharmaceutical industry, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid finds application in developing novel therapeutic peptides for various indications. The compound's ability to introduce specific conformational constraints makes it particularly valuable for creating peptide inhibitors and receptor modulators. Current research trends focusing on "peptide drug discovery" and "next-generation biotherapeutics" have further increased the demand for such specialized building blocks.

Quality control of CAS 2171715-85-6 involves rigorous analytical testing to ensure suitability for sensitive peptide synthesis applications. Manufacturers typically provide comprehensive analytical data, including HPLC chromatograms, mass spectra, and NMR characterization, which are essential for researchers evaluating "reliable peptide synthesis reagents". The compound's storage requirements (usually at -20°C under inert atmosphere) and handling precautions are also important considerations frequently searched by laboratory personnel.

The market for specialized amino acid derivatives like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid continues to expand with advancements in peptide therapeutics and precision medicine. As the pharmaceutical industry increasingly focuses on "personalized treatment options" and "targeted therapies", the demand for high-quality, structurally diverse building blocks is expected to grow significantly. This compound's unique structural features position it as a valuable tool for medicinal chemists working in these cutting-edge areas.

From a technical perspective, working with Fmoc-protected amino acid derivatives requires understanding their specific coupling characteristics and deprotection conditions. The methylcyclohexyl group in CAS 2171715-85-6 may influence coupling efficiency during peptide synthesis, making optimization of reaction conditions an important consideration. Researchers often search for information on "difficult amino acid couplings" and "sterically hindered peptide synthesis" when working with such compounds.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexyl-N-methylformamido}butanoic acid (CAS No. 2171715-85-6) represents an important tool in modern peptide chemistry and drug discovery. Its combination of Fmoc protection and conformationally constrained structure makes it particularly valuable for developing novel peptide-based therapeutics. As research in peptide pharmaceuticals continues to advance, specialized building blocks like this compound will play an increasingly important role in addressing current challenges in drug development and delivery.